3-[(4-Chlorophenyl)methyl]-1-phenylthiourea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-phenylthiourea
• InChI: InChI=1S/C14H13ClN2S/c15-12-8-6-11(7-9-12)10-16-14(18)17-13-4-2-1-3-5-13/h1-9H,10H2,(H2,16,17,18)
• InChI Key: YGAALMCOWLXYRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C14H13ClN2S
• Molecular Weight: 276.8 g/mol

Description

3-[(4-Chlorophenyl)methyl]-1-phenylthiourea, also known as SMC1, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Neuroprotective Properties

In vitro experiments have investigated the neuroprotective effect of this compound. Researchers have explored its impact on neuronal cells, oxidative stress, and neuroinflammation. Further studies, including animal models, are essential to validate its potential as a neuroprotective agent.

• Molbank: (3-(4-Chlorophenyl)-4,5-dihydroisoxazol-5-yl)methyl Benzenesulfonate
• Scientific.Net: Research on Photochromic Compounds
• Springer: Neuroprotective Effect of 3-[(4-Chlorophenyl)selanyl]-1-methyl-1
• Springer: Biological Potential of Indole Derivatives
• Springer: Synthesis of 1,3,5-trisubstituted-4,5-dihydro-1

Mechanism of Action

Target of Action

It’s known that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Mode of Action

Compounds with similar structures, such as indole derivatives, are known to interact with their targets through various mechanisms, including electrophilic substitution . This interaction can lead to changes in the function of the target, which can result in various biological effects .

Biochemical Pathways

Related compounds have been shown to modulate oxidative stress and inflammatory pathways . For instance, the selenium-containing compound 3-[(4-chlorophenyl)selanyl]-1-methyl-1H-indole has been reported to reverse depression-like behavioral alterations, neuroinflammation, and oxidative imbalance induced by acute restraint stress .

Pharmacokinetics

In silico pharmacokinetics analysis of a similar compound, 3-[(4-chlorophenyl)selanyl]-1-methyl-1h-indole, predicted that it might be well absorbed, metabolized, and excreted, and able to cross the blood-brain barrier . These properties can significantly impact the bioavailability of the compound .

Result of Action

For instance, 3-[(4-chlorophenyl)selanyl]-1-methyl-1H-indole has been reported to protect dopaminergic neurons from H2O2-induced stress by lowering reactive oxygen species (ROS) levels and boosting the glutathione system .

Action Environment

It’s known that factors such as ph, temperature, and the presence of other substances can affect the activity and stability of similar compounds .